Cas no 69457-70-1 (2H-1,2,3-Triazole-4-carboxylicacid, 2-ethenyl-, methyl ester)
69457-70-1 structure
Product Name:2H-1,2,3-Triazole-4-carboxylicacid, 2-ethenyl-, methyl ester
CAS No:69457-70-1
MF:C6H7N3O2
MW:153.138680696487
CID:502864
Update Time:2024-01-30
2H-1,2,3-Triazole-4-carboxylicacid, 2-ethenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2H-1,2,3-Triazole-4-carboxylicacid, 2-ethenyl-, methyl ester
- 2-ethenyl-2H-1,2,3-Triazole-4-carboxylic acid methyl ester
- 2H-1,2,3-Triazole-4-carboxylicacid,2-ethenyl-,methylester(9CI)
- 1,4-Cycloheptadiene,2-ethenyl
- 2-Vinyl-1,4-cycloheptadien
- 2H-1,2,3-Triazole-4-carboxylic acid, 2-ethenyl-, methyl ester
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- Inchi: 1S/C6H7N3O2/c1-3-9-7-4-5(8-9)6(10)11-2/h3-4H,1H2,2H3
- InChI Key: QKTOYVKFPHQWPU-UHFFFAOYSA-N
- SMILES: N1=CC(C(OC)=O)=NN1C=C
Computed Properties
- Exact Mass: 153.05400
- Monoisotopic Mass: 153.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57A^2
Experimental Properties
- Density: 1.27
- Boiling Point: 344.2 °C at 760 mmHg
- Flash Point: 162 °C
- PSA: 57.01000
- LogP: 0.16520
2H-1,2,3-Triazole-4-carboxylicacid, 2-ethenyl-, methyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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